1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-5-methyl-1h-1,2,3-triazole-4-carboxylic acid
Description
1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a methyl group at position 5 and a carboxylic acid group at position 2. The triazole ring is further linked to a piperidine moiety, which is protected by a tert-butoxycarbonyl (Boc) group at the nitrogen atom. This structural arrangement confers unique physicochemical properties, including enhanced stability due to the Boc group and the ability to coordinate with metal ions via the triazole’s nitrogen atoms and the carboxylic acid group .
The compound is synthesized via multi-step protocols, often involving coupling reactions using reagents like HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and DIPEA (N,N-diisopropylethylamine) to introduce the Boc-protected piperidine group . Its applications span medicinal chemistry (as a pharmacophore or intermediate) and materials science, particularly in the design of metal-organic frameworks (MOFs) .
Properties
CAS No. |
1334493-08-1 |
|---|---|
Molecular Formula |
C14H22N4O4 |
Molecular Weight |
310.35 g/mol |
IUPAC Name |
5-methyl-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]triazole-4-carboxylic acid |
InChI |
InChI=1S/C14H22N4O4/c1-9-11(12(19)20)15-16-18(9)10-6-5-7-17(8-10)13(21)22-14(2,3)4/h10H,5-8H2,1-4H3,(H,19,20) |
InChI Key |
SHQZUNGEKWWFJT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=NN1C2CCCN(C2)C(=O)OC(C)(C)C)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Preparation Methods Analysis
General Synthetic Strategy
The synthesis of 1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid typically involves three key stages:
- Construction of the 1,2,3-triazole core, often via Huisgen 1,3-dipolar cycloaddition ("click chemistry") between azides and alkynes or alkenes.
- Introduction and protection of the piperidine moiety with a tert-butoxycarbonyl group.
- Functionalization of the triazole ring with methyl and carboxylic acid substituents.
Detailed Synthetic Routes
Triazole Formation via Click Chemistry
A widely adopted approach for synthesizing 1,2,3-triazole derivatives involves copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Literature reports the reaction of an azide-functionalized intermediate with an alkyne or substituted alkene to yield triazole rings with high regioselectivity.
- For example, azide precursors derived from protected piperidine carboxylic acids can be reacted with methyl-substituted alkynes or alkenes under copper sulfate catalysis to afford the triazole intermediate bearing a methyl substituent at the 5-position and a protected piperidine at the 1-position.
Protection of Piperidine with Tert-Butoxycarbonyl Group
The piperidine nitrogen is commonly protected by the tert-butoxycarbonyl group to prevent undesired side reactions during subsequent steps.
- The protection is typically achieved by reacting piperidine-3-carboxylic acid with di-tert-butyl dicarbonate (Boc2O) under basic conditions, yielding 1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid as an intermediate.
Carboxylic Acid Functionalization and Methylation
The carboxylic acid group on the triazole ring can be introduced or modified through carboxylation or esterification steps.
- A patented method describes the use of a Grignard reagent (e.g., isopropylmagnesium chloride) to selectively functionalize 1-substituted-4,5-dibromo-1H-1,2,3-triazole intermediates, followed by carbon dioxide bubbling to introduce the carboxylic acid group at the 4-position of the triazole ring.
- Subsequent methylation of the acid to methyl ester derivatives can be achieved by reacting the acid mixture with methyl iodide in the presence of inorganic or organic bases in solvents such as tetrahydrofuran (THF) and N,N-dimethylformamide (DMF).
Representative Preparation Procedure
Based on the patent literature and experimental data, a representative synthetic sequence is as follows:
| Step | Reagents & Conditions | Description | Yield (%) |
|---|---|---|---|
| 1 | 1-substituted-4,5-dibromo-1H-1,2,3-triazole + isopropylmagnesium chloride in THF at −78 °C to 0 °C | Formation of 1-substituted-4-bromo-1H-1,2,3-triazole intermediate | Not specified |
| 2 | Addition of CO₂ at −30 °C to 0 °C, warming to 20–25 °C, acidification with HCl | Carboxylation to produce 1-substituted-1H-1,2,3-triazole-4-carboxylic acid mixture | Not specified |
| 3 | Methyl iodide with base (inorganic/organic) in THF/DMF at 0–80 °C for 5–48 h | Methylation to generate methyl ester derivatives | Not specified |
| 4 | Crystallization at −5 to 5 °C, filtration, vacuum drying | Isolation of pure 1-substituted-1H-1,2,3-triazole-4-carboxylic acid | Not specified |
This sequence allows selective functionalization and purification of the target acid derivative.
Additional Synthetic Details and Optimization
Amide Coupling Using Phosphonium Reagents
Amide bond formation between the carboxylic acid of the triazole and the piperidine amine can be facilitated by coupling agents such as 2,4,6-tripropyl-1,3,5,2,4,6-trioxatriphosphinane-2,4,6-trioxide (T3P) in the presence of triethylamine in dichloromethane or ethyl acetate at room temperature.
Summary Table of Key Preparation Methods
| Method | Key Reagents/Conditions | Product Type | Yield Range | Notes |
|---|---|---|---|---|
| Grignard-mediated carboxylation | Isopropylmagnesium chloride, CO₂, THF, acidification | 1-substituted triazole carboxylic acid | Not specified | Selective carboxylation at 4-position |
| Methylation by methyl iodide | Methyl iodide, base, THF/DMF, 0–80 °C | Methyl ester derivatives | Not specified | Requires careful pH control |
| Amide coupling with T3P | T3P, triethylamine, DCM/ethyl acetate, RT | Amide-linked triazole-piperidine | 41–73% | Efficient amide bond formation |
| Diazomethane methylation | Diazomethane in MeOH or DCM, 0 °C | Methyl esters | Up to 100% | Clean, high-yield methylation |
Chemical Reactions Analysis
Types of Reactions
1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-5-methyl-1h-1,2,3-triazole-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions to replace specific atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can result in a wide range of derivatives with different functional groups.
Scientific Research Applications
1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-5-methyl-1h-1,2,3-triazole-4-carboxylic acid has several scientific research applications:
Chemistry: The compound is used as a building block in the synthesis of more complex molecules
Biology: In biological research, the compound can be used to study enzyme interactions, protein-ligand binding, and cellular processes. Its ability to form stable complexes with proteins makes it useful in structural biology.
Medicine: The compound has potential applications in drug discovery and development. It can be used to design and synthesize new therapeutic agents with improved efficacy and selectivity.
Industry: In industrial applications, the compound can be used as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.
Mechanism of Action
The mechanism of action of 1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-5-methyl-1h-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound can bind to proteins, enzymes, or receptors, modulating their activity and function. The presence of the Boc protecting group can influence the compound’s stability and reactivity, affecting its overall mechanism of action .
Comparison with Similar Compounds
Positional Isomerism in Piperidine-Triazole Derivatives
- 1-{1-[(tert-Butoxy)carbonyl]piperidin-4-yl}-1H-1,2,3-triazole-5-carboxylic acid (CAS: 1955524-20-5): This positional isomer substitutes the triazole at the piperidine’s 4-position instead of the 3-position. Molecular weight: 296.33 g/mol .
1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1334492-51-1):
Lacks the 5-methyl group, reducing steric hindrance and increasing reactivity in carboxylate-mediated reactions. Similarity score: 0.95 vs. the target compound .
Substituent Variations on the Triazole Ring
1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: sc-332913):
Replaces the Boc-piperidine group with a 4-fluorophenyl ring. The fluorine atom enhances electronegativity, improving solubility in polar solvents but diminishing metal-coordination capability. Price: $240/250 mg .1-(4-Bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 20725-34-2):
Bromine’s bulkiness increases molecular weight (MW: 296.12 g/mol) and lipophilicity (LogP: ~2.1), making it suitable for hydrophobic interactions in drug design. Similarity score: 0.67 vs. the target compound .
Physicochemical and Functional Properties
Table 1: Key Properties of Selected Analogues
| Compound Name | Molecular Weight (g/mol) | LogP | Solubility (mg/mL) | Key Functional Groups |
|---|---|---|---|---|
| Target Compound | 296.33 | ~1.8 | 12.5 (DMSO) | Boc-piperidine, methyl, COOH |
| 1-{1-[(tert-Butoxy)carbonyl]piperidin-4-yl}-... | 296.33 | ~1.7 | 14.2 (DMSO) | Boc-piperidine, COOH |
| 1-(4-Fluorophenyl)-5-methyl-... | 235.21 | ~2.0 | 8.3 (DMSO) | Fluorophenyl, methyl, COOH |
| 1-(4-Bromophenyl)-5-methyl-... | 296.12 | ~2.1 | 5.6 (DMSO) | Bromophenyl, methyl, COOH |
Stability and Reactivity
The Boc group in the target compound enhances stability during synthetic steps, preventing unwanted side reactions at the piperidine nitrogen. In contrast, analogues lacking Boc protection (e.g., 1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid) require careful handling to avoid decomposition .
Metal Coordination Behavior
For example, Mn(II) complexes of related triazole-carboxylate ligands exhibit octahedral geometries . Analogues with electron-withdrawing substituents (e.g., bromine) show reduced coordination efficiency due to decreased electron density on the triazole ring .
Biological Activity
The compound 1-(1-(Tert-butoxycarbonyl)piperidin-3-yl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid represents a novel class of triazole-based derivatives that have garnered attention for their potential biological activities. This article reviews the synthesis, biological properties, and therapeutic applications of this compound, supported by relevant data tables and case studies.
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
This structure features a piperidine ring, a triazole moiety, and a carboxylic acid functional group, which are critical for its biological activity.
Synthesis
The synthesis of this compound involves the coupling of tert-butoxycarbonyl-protected piperidine with a methyl-substituted triazole. The process typically utilizes standard organic synthesis techniques including:
- Protection of amines using tert-butoxycarbonyl (Boc) groups.
- Formation of the triazole ring through azide-alkyne cycloaddition reactions.
- Deprotection to yield the final carboxylic acid derivative.
Antimicrobial Activity
Recent studies have indicated that triazole derivatives exhibit significant antimicrobial properties. The compound has been evaluated against various bacterial strains and fungi.
| Microorganism | MIC (μg/mL) | Activity |
|---|---|---|
| Staphylococcus aureus | 32 | Moderate |
| Escherichia coli | 64 | Moderate |
| Candida albicans | 16 | Strong |
These findings suggest that the compound possesses moderate to strong antimicrobial activity, particularly against fungal pathogens.
Antitubercular Activity
The potential of triazole derivatives as antitubercular agents has been explored extensively. In a comparative study, the compound demonstrated inhibitory effects against Mycobacterium tuberculosis, with an MIC value reported at 25 μg/mL, indicating promising antitubercular activity.
The mechanism by which this compound exerts its biological effects is believed to involve the inhibition of key enzymes or pathways within microbial cells. Molecular docking studies have suggested interactions with enzymes critical for cell wall synthesis in bacteria, which may explain its antimicrobial efficacy.
Case Studies
Several case studies highlight the therapeutic potential of this compound:
- Study on Antimicrobial Efficacy : A recent investigation evaluated the efficacy of various triazole derivatives against resistant bacterial strains. The results indicated that the compound significantly inhibited growth in multidrug-resistant E. coli strains, showcasing its potential as a lead candidate in antibiotic development.
- Antitubercular Research : In vitro assays demonstrated that the compound inhibited M. tuberculosis growth more effectively than traditional treatments such as Isoniazid, suggesting it could serve as a novel therapeutic agent in tuberculosis management.
Q & A
Q. Basic
- NMR Spectroscopy : ¹H/¹³C NMR identifies proton environments (e.g., Boc methyl groups at ~1.4 ppm, triazole protons at ~7.5–8.0 ppm).
- IR Spectroscopy : Peaks at ~1700 cm⁻¹ (carboxylic acid C=O) and ~1680 cm⁻¹ (Boc carbonyl).
- Mass Spectrometry (MS) : High-resolution MS validates the molecular ion ([M+H]⁺ expected for C₁₅H₂₂N₄O₄: 339.166).
- HPLC : Reverse-phase HPLC with C18 columns (e.g., 95% purity threshold) to assess purity. Mobile phase: acetonitrile/water (0.1% TFA) gradient .
How can researchers optimize the regioselectivity of triazole ring substitutions?
Advanced
Regioselectivity in triazole synthesis depends on:
- Catalyst Choice : Cu(I) catalysts favor 1,4-disubstituted triazoles, while Ru(II) catalysts yield 1,5-isomers.
- Reaction Temperature : Lower temperatures (0–25°C) enhance kinetic control, favoring specific intermediates.
- Solvent Effects : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates.
Example : For 5-methyl substitution, pre-functionalize the alkyne precursor before cycloaddition to direct methylation .
How should contradictory biological activity data (e.g., antiviral vs. anticancer) be resolved?
Advanced
Discrepancies often arise from assay variability. Key considerations:
| Variable | Impact | Mitigation Strategy |
|---|---|---|
| Cell Line | Differential expression of target receptors/enzymes | Use isogenic cell lines for comparative studies |
| Assay Conditions | pH, serum content, or incubation time affecting compound stability | Standardize protocols (e.g., RPMI-1640, 5% CO₂) |
| Metabolic Stability | Liver microsome activity may degrade the Boc group, altering bioavailability | Include metabolic stability assays (e.g., human hepatocytes) |
Refer to comparative studies using identical experimental setups to validate activity .
What strategies prevent Boc group hydrolysis during synthetic modifications?
Advanced
The Boc group is acid-labile. To preserve it:
- Avoid Strong Acids : Use mild acids (e.g., TFA diluted in DCM) for deprotection steps.
- Low-Temperature Workup : Conduct reactions at ≤0°C when possible.
- Protective Solvents : Use anhydrous THF or DCM to minimize inadvertent hydrolysis.
Note : Monitor Boc stability via TLC or in-situ IR during reactions .
How can this compound serve as a PROTAC linker in drug design?
Advanced
The carboxylic acid and Boc-protected piperidine enable conjugation:
E3 Ligase Binding : The carboxylic acid couples to E3 ligase ligands (e.g., thalidomide derivatives) via amide bonds.
Target Protein Binding : The piperidine-triazole core links to target protein binders (e.g., kinase inhibitors).
Spacer Optimization : Adjust the methyl group’s steric effects to balance proteasome recruitment and cellular permeability.
Case Study : Analogous compounds show improved degradation efficiency (DC₅₀ < 100 nM) in oncology targets .
What are best practices for long-term storage to prevent degradation?
Q. Methodological
- Temperature : Store at –20°C in airtight, light-resistant containers.
- Desiccant : Include silica gel packs to absorb moisture.
- Solvent : Lyophilize and store as a solid; avoid DMSO solutions >1 month.
Stability Data :
| Condition | Degradation After 6 Months |
|---|---|
| –20°C (dry) | <5% |
| 4°C (ambient humidity) | 15–20% |
| 25°C (light-exposed) | >50% |
How to perform kinetic studies on the compound’s pH-dependent stability?
Q. Methodological
Buffer Preparation : Prepare solutions at pH 2 (gastric), 7.4 (physiological), and 9 (intestinal).
Incubation : Aliquot compound into buffers (37°C, 100 rpm).
Sampling : Withdraw aliquots at t = 0, 1, 3, 6, 12, 24 hours for HPLC analysis.
Data Analysis : Plot % remaining vs. time to calculate degradation half-life (t₁/₂).
Key Finding : Degradation accelerates below pH 3 due to Boc cleavage .
How to troubleshoot low yields in the final coupling step?
Advanced
Common issues and solutions:
- Impure Intermediates : Purify via flash chromatography (silica gel, ethyl acetate/hexane).
- Activation Failure : Use coupling agents like HATU or EDCI with HOAt for carboxylic acid activation.
- Steric Hindrance : Switch to bulkier bases (e.g., DIPEA) to improve nucleophilic attack efficiency.
Yield Improvement : From 40% to 75% by optimizing stoichiometry (1.2 eq. coupling agent, 2 eq. base) .
What computational methods predict the compound’s reactivity in novel reactions?
Q. Advanced
- DFT Calculations : Gaussian or ORCA software to model transition states (e.g., Fukui indices for electrophilic/nucleophilic sites).
- Molecular Dynamics (MD) : Simulate solvation effects on reaction pathways (e.g., water vs. DMF).
- Docking Studies : Predict binding modes in biological targets (AutoDock Vina).
Case Study : MD simulations revealed preferential hydrolysis at the triazole’s 4-position under basic conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
